N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine

• IUPAC Name: N-ethyl-1-methyl-4-nitropyrazol-3-amine
• InChI: InChI=1S/C6H10N4O2/c1-3-7-6-5(10(11)12)4-9(2)8-6/h4H,3H2,1-2H3,(H,7,8)
• InChI Key: DKLPSLBQZKPIJT-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NN(C=C1[N+](=O)[O-])C
• Molecular Formula: C6H10N4O2
• Molecular Weight: 170.17 g/mol

Description

N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine (ENMP) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ENMP belongs to the class of pyrazole derivatives and has a molecular formula of C6H9N4O2.

Mechanism of Action

N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine works by inhibiting the activity of various enzymes and proteins in the body. In cancer cells, N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine induces apoptosis by activating caspase-3, a protein essential for programmed cell death. N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine also inhibits the activity of various signaling pathways, including the PI3K/Akt/mTOR pathway, which is essential for cell survival and proliferation.
In insects, N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine inhibits the activity of acetylcholinesterase, an enzyme essential for the proper functioning of the nervous system. This results in the accumulation of acetylcholine, leading to paralysis and death of the insect.
Biochemical and Physiological Effects:
N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine has various biochemical and physiological effects on the body. In cancer cells, N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine induces apoptosis, inhibits cell proliferation, and suppresses angiogenesis. In insects, N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine inhibits the activity of acetylcholinesterase, leading to paralysis and death.

Advantages and Limitations for Lab Experiments

N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine also has some limitations, including its limited solubility in water and the need for specialized equipment for its synthesis.

Future Directions

N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine has enormous potential for future research and development. Some of the future directions for N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine include:
1. Studying the mechanism of action of N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine in more detail to identify new targets for cancer treatment.
2. Developing new formulations of N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine with improved solubility and bioavailability.
3. Studying the potential of N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine as a pesticide for agricultural applications.
4. Studying the potential of N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine as a therapeutic agent for other diseases, such as Alzheimer's and Parkinson's disease.
Conclusion:
N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine is a chemical compound that has enormous potential for various scientific research applications. Its potential applications in the fields of medicine and agriculture make it a promising compound for future research and development. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine have been discussed in this paper.

Synthesis Methods

N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine can be synthesized using various methods, including the reaction between ethyl hydrazine and ethyl acetoacetate, followed by nitration and reduction. Another method involves the reaction between 4-nitro-1H-pyrazole-3-amine and ethyl bromide in the presence of sodium hydride. Both methods result in the formation of N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine with high yield and purity.

Scientific Research Applications

N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine has been extensively studied for its potential applications in various fields. One of the significant applications is in the field of medicine, where N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine has shown promising results in the treatment of cancer. Studies have shown that N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine has potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine works by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis.
N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine has also been studied for its potential application in the field of agriculture. Studies have shown that N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine has insecticidal activity against various pests, including aphids and spider mites. N-Ethyl-1-methyl-4-nitro-1H-pyrazol-3-amine works by inhibiting the activity of acetylcholinesterase, an enzyme essential for the proper functioning of the nervous system in insects.